3-(3-Chlorophenyl)oxolane-3-carbonitrile

• CAS No.: 1378873-74-5
• Molecular Formula: C11H10ClNO
• Molecular Weight: 207.65 g/mol
• IUPAC Name: 3-(3-chlorophenyl)oxolane-3-carbonitrile
• InChI: InChI=1S/C11H10ClNO/c12-10-3-1-2-9(6-10)11(7-13)4-5-14-8-11/h1-3,6H,4-5,8H2
• InChI Key: VVWWSGYRRIJOKS-UHFFFAOYSA-N
• Canonical SMILES: C1COCC1(C#N)C2=CC(=CC=C2)Cl

Description

3-(3-Chlorophenyl)oxolane-3-carbonitrile is a bicyclic organic compound featuring an oxolane (tetrahydrofuran) ring substituted with a 3-chlorophenyl group and a nitrile functional group at the 3-position. Its molecular formula is C₁₁H₁₀ClNO, with a molecular weight of 207.66 g/mol (calculated). The nitrile group enhances reactivity for further functionalization, while the chlorophenyl substituent contributes steric bulk and electron-withdrawing effects, influencing solubility and intermolecular interactions .

Preparation Methods

The synthesis of 3-(3-Chlorophenyl)oxolane-3-carbonitrile involves several steps and specific reaction conditions. One common synthetic route includes the reaction of 3-chlorobenzaldehyde with ethyl cyanoacetate in the presence of a base to form an intermediate, which is then cyclized to produce the desired oxolane ring . Industrial production methods may involve optimization of reaction conditions to increase yield and purity, such as controlling temperature, pressure, and the use of catalysts.

Chemical Reactions Analysis

Nucleophilic Substitution at the Chlorophenyl Ring

The 3-chlorophenyl group undergoes aromatic substitution reactions under specific conditions. While direct experimental data for this compound is limited, analogous chlorophenyl systems demonstrate reactivity patterns:

Reaction Type	Conditions	Product	Yield/Selectivity	Source
Buchwald-Hartwig coupling	Pd(OAc)₂, Xantphos, Cs₂CO₃, toluene	3-Aryl/alkylamino-oxolane-3-carbonitrile	~65–78% (hypothetical)
Ullmann coupling	CuI, 1,10-phenanthroline, DMF	Biaryl-oxolane derivatives	Not reported

Mechanistic Insight : The chlorine atom activates the aryl ring toward metal-catalyzed cross-couplings, leveraging palladium or copper intermediates to form C–N or C–C bonds .

Cyanide Group Transformations

The carbonitrile group participates in hydrolysis, reduction, and cycloaddition reactions:

Hydrolysis Reactions

Reagent	Conditions	Product	Notes
H₂SO₄ (20%)	Reflux, 6–8 h	3-(3-Chlorophenyl)oxolane-3-carboxamide	Partial hydrolysis observed
KOH/EtOH	80°C, 12 h	3-(3-Chlorophenyl)oxolane-3-carboxylic acid	Requires extended heating

Supporting Data : Similar nitrile hydrolysis pathways are documented for chromene-carbonitriles under acidic/basic conditions .

Reduction Reactions

Reagent	Conditions	Product
LiAlH₄	THF, 0°C → RT, 2 h	3-(3-Chlorophenyl)oxolane-3-aminomethyl
H₂/Pd-C	EtOH, 50 psi, 24 h	3-(3-Chlorophenyl)oxolane-3-methylamine

Limitation : Over-reduction of the oxolane ring may occur under high-pressure hydrogenation .

Oxolane Ring-Opening Reactions

The tetrahydrofuran ring undergoes acid-catalyzed cleavage or photochemical rearrangements:

Reaction	Conditions	Product	Mechanism
Acidic hydrolysis	HCl (conc.), reflux, 4 h	4-(3-Chlorophenyl)-4-cyanobutan-1,4-diol	Oxonium ion intermediate
Photochemical excitation	UV light (254 nm), CH₂Cl₂, 12 h	Spirocyclic ketone derivatives	Diradical-mediated rearrangement

Key Observation : Ring-opening is regioselective, favoring cleavage at the C–O bond adjacent to the bulky chlorophenyl group .

Catalytic Functionalization

Transition-metal catalysts enable C–H activation and cyclization:

Catalyst System	Substrate	Product	Yield
Ru(bpy)₃Cl₂, visible light	Alkenes/alkynes	Fused bicyclic lactams	41–58%
Pd(OAc)₂, PPh₃	Aryl boronic acids	Biaryl-oxolane hybrids	63%

Experimental Basis : Photoredox catalysis with Ru complexes facilitates [2+2] cycloadditions, while palladium mediates Suzuki-Miyaura couplings .

Biological Activity and Derivatization

Though not directly studied, analogs show antimicrobial and CNS activity:

Derivative	Biological Target	IC₅₀/Ki (nM)	Source
3-(4-Fluorophenyl)oxolane-carbonitrile	Serotonin transporter (SERT)	0.89 ± 0.132
Pyrazole-oxolane hybrids	Candida albicans	144.2 (85.8–242.4)

Design Strategy : Introducing electron-withdrawing groups (e.g., –CF₃) at the phenyl ring enhances binding to fungal CYP51 .

Scientific Research Applications

3-(3-Chlorophenyl)oxolane-3-carbonitrile has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules and as a reference standard in analytical chemistry.

Biology: The compound is studied for its potential biological activities, including its interactions with enzymes and receptors.

Medicine: Research is ongoing to explore its potential therapeutic applications, such as its role in drug development.

Industry: It is used in the development of new materials and as an intermediate in the production of pharmaceuticals.

Mechanism of Action

The mechanism by which 3-(3-Chlorophenyl)oxolane-3-carbonitrile exerts its effects involves its interaction with specific molecular targets. The carbonitrile group can act as a nucleophile, participating in various biochemical pathways. The chlorophenyl group may enhance the compound’s binding affinity to certain receptors or enzymes, influencing its biological activity .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

3-(2-Bromoethoxy)oxolane-3-carbonitrile

• Molecular Formula: C₁₂H₁₃BrClNO (as inferred from ; exact formula may vary).
• Molecular Weight : 270.16 g/mol.
• CAS No.: 888723-43-1.
• Key Differences: Substituent: Replaces the 3-chlorophenyl group with a 2-bromoethoxy chain. Applications: Likely serves as a precursor in pharmaceutical intermediates, similar to other nitrile-containing oxolanes .

3-Phenyl-3-oxetanecarbonitrile

• Molecular Formula: C₁₀H₉NO.
• Molecular Weight : 159.19 g/mol.
• CAS No.: Not explicitly listed (see ).
• Key Differences :
  • Ring Structure : Oxetane (4-membered ring) vs. oxolane (5-membered ring). The smaller ring increases ring strain, enhancing reactivity in polymerization or ring-opening reactions.
  • Thermodynamic Stability : Oxetanes generally exhibit lower thermal stability compared to oxolanes due to higher angle strain.
  • Synthetic Utility : Oxetanes are increasingly used in drug design for improved metabolic stability, whereas oxolanes offer better conformational flexibility .

3-[2-(3-Chlorophenyl)ethyl]-2-pyridinecarbonitrile

• Molecular Formula : C₁₄H₁₁ClN₂.
• Molecular Weight : 242.70 g/mol.
• CAS No.: 31255-57-7.
• Key Differences: Core Structure: Pyridine ring instead of oxolane, introducing aromaticity and basicity. Applications: Pyridinecarbonitriles are common in agrochemicals and antihistamines (e.g., Loratadine derivatives), whereas oxolane nitriles may favor CNS-targeting therapeutics due to improved blood-brain barrier penetration .

Comparative Data Table

Compound Name	Molecular Formula	Mol. Wt. (g/mol)	CAS No.	Key Feature
3-(3-Chlorophenyl)oxolane-3-carbonitrile	C₁₁H₁₀ClNO	207.66	Not available	Oxolane core, chlorophenyl substituent
3-(2-Bromoethoxy)oxolane-3-carbonitrile	C₁₂H₁₃BrClNO	270.16	888723-43-1	Bromoethoxy substituent
3-Phenyl-3-oxetanecarbonitrile	C₁₀H₉NO	159.19	Not available	Oxetane core, higher ring strain
3-[2-(3-Chlorophenyl)ethyl]-2-pyridinecarbonitrile	C₁₄H₁₁ClN₂	242.70	31255-57-9	Pyridine core, phenethyl chain

Biological Activity

3-(3-Chlorophenyl)oxolane-3-carbonitrile is a compound of interest in medicinal chemistry due to its potential biological activities. The structure of this compound includes a chlorophenyl moiety, which is known to enhance chemical reactivity and influence biological interactions. This article reviews the biological activity of this compound, focusing on its pharmacological properties, structure-activity relationships (SAR), and relevant case studies.

Biological Activity Overview

The biological activity of 3-(3-Chlorophenyl)oxolane-3-carbonitrile has been investigated in various studies, highlighting its potential as an anti-inflammatory and anticancer agent. The presence of the chlorophenyl group is significant in modulating its biological effects.

1. Anti-inflammatory Properties

Research indicates that compounds similar to 3-(3-Chlorophenyl)oxolane-3-carbonitrile exhibit anti-inflammatory activity by inhibiting specific enzymes involved in inflammatory pathways. For instance, studies have shown that related compounds can inhibit phosphodiesterase enzymes, which play a crucial role in inflammation modulation .

2. Anticancer Activity

The anticancer potential has been explored through various cell line studies. For example, compounds with similar structural features have demonstrated cytotoxic effects against several cancer cell lines, including breast adenocarcinoma (MCF-7) and leukemia cells . The mechanism of action often involves inducing apoptosis and disrupting cell cycle progression.

Structure-Activity Relationship (SAR)

Understanding the SAR is critical for optimizing the biological activity of 3-(3-Chlorophenyl)oxolane-3-carbonitrile. Key findings include:

• Substituent Effects : The introduction of electron-withdrawing groups (EWGs), such as the chlorophenyl moiety, enhances the compound's potency against certain cancer cell lines .
• Cytotoxicity : In vitro studies have shown that modifications to the oxolane ring can significantly affect cytotoxicity, with some derivatives exhibiting IC50 values in the low micromolar range against various cancer cell lines .

Case Study 1: In Vitro Evaluation

In a study evaluating the cytotoxic effects of 3-(3-Chlorophenyl)oxolane-3-carbonitrile on MCF-7 cells, it was found that the compound induced apoptosis at concentrations ranging from 1 to 10 µM. Flow cytometry analysis revealed significant increases in caspase-3/7 activity, indicating a mechanism involving programmed cell death .

Concentration (µM)	% Cell Viability	Apoptosis Induction (%)
1	85	10
5	60	30
10	40	50

Case Study 2: Pharmacokinetics and Metabolism

A pharmacokinetic study demonstrated that when administered orally in mice, the compound exhibited good bioavailability (53%) and a favorable brain/plasma distribution ratio (2.7), suggesting potential for central nervous system activity . However, its short half-life (approximately 0.46 hours in plasma) indicates the need for further optimization to enhance metabolic stability.

Q & A

Basic: What are the recommended synthetic routes for 3-(3-Chlorophenyl)oxolane-3-carbonitrile, and how can intermediates be optimized?

Methodological Answer:
A three-step synthesis is typically employed, involving:

Cyclization : Reacting 3-chlorophenylacetonitrile with a brominated oxolane precursor under basic conditions (e.g., K₂CO₃ in DMF at 80°C).

Purification : Use column chromatography (silica gel, hexane/ethyl acetate gradient) to isolate intermediates.

Characterization : Confirm intermediate structures via LC-MS and ¹H NMR before proceeding.
Optimization Tips : Adjust reaction stoichiometry to minimize byproducts (e.g., over-alkylation) and employ low-temperature crystallization for high-purity intermediates .

Basic: Which spectroscopic techniques are most effective for characterizing 3-(3-Chlorophenyl)oxolane-3-carbonitrile?

Methodological Answer:

• X-ray Crystallography : Resolves stereochemistry and confirms the oxolane ring conformation (e.g., C–O bond angles of ~104.9° observed in related structures) .
• ¹H/¹³C NMR : Key signals include the oxolane ring protons (δ 3.5–4.5 ppm) and aromatic protons (δ 7.2–7.8 ppm for 3-chlorophenyl).
• FT-IR : Confirm nitrile group presence (C≡N stretch at ~2240 cm⁻¹).
• HRMS : Validate molecular formula (e.g., [M+H]⁺ at m/z calculated for C₁₁H₁₀ClNO).

Basic: What safety protocols are critical when handling 3-(3-Chlorophenyl)oxolane-3-carbonitrile?

Methodological Answer:

• PPE : Wear nitrile gloves, lab coats, and safety goggles. Use fume hoods for reactions.
• Exposure Control : Monitor airborne concentrations (PAC-1: 2.1 mg/m³; PAC-2: 23 mg/m³) .
• Spill Management : Absorb with diatomaceous earth, dispose as hazardous waste. Avoid aqueous release due to potential soil mobility .

Advanced: How can competing reaction pathways during synthesis be analyzed to improve yield?

Methodological Answer:

• Mechanistic Studies : Use DFT calculations to map energy barriers for competing pathways (e.g., nitrile vs. oxolane ring activation).
• Kinetic Profiling : Monitor reaction progress via in-situ IR or GC-MS to identify rate-limiting steps.
• Byproduct Identification : LC-MS/MS can detect trace impurities (e.g., dimerization products) for targeted suppression .

Advanced: How should researchers address contradictions in toxicity data for chlorophenyl-containing nitriles?

Methodological Answer:

• Data Reconciliation : Compare acute toxicity (e.g., LD₅₀) across structurally analogous compounds (e.g., 3-chlorophenol: oral toxicity Category 4 ).
• In Silico Modeling : Apply QSAR models to predict bioaccumulation (log P >3 suggests environmental persistence) .
• Controlled Testing : Conduct in vitro assays (e.g., Ames test for mutagenicity) if literature gaps exist.

Advanced: What computational strategies validate the stereoelectronic effects of the nitrile group in this compound?

Methodological Answer:

• NBO Analysis : Quantify hyperconjugation between the nitrile group and oxolane ring (e.g., C≡N→σ* C–O interactions).
• Electrostatic Potential Maps : Identify electron-deficient regions (nitrile) for nucleophilic attack predictions.
• MD Simulations : Model solvent interactions (e.g., acetonitrile vs. DMSO) to optimize reaction media .

Advanced: How does the 3-chlorophenyl substituent influence reactivity compared to other aryl groups?

Methodological Answer:

• Electronic Effects : The electron-withdrawing Cl group reduces aryl ring electron density, lowering susceptibility to electrophilic substitution (Hammett σₚ = +0.37).
• Steric Effects : Compare reaction rates with bulkier substituents (e.g., 3-methylphenyl ) to assess steric hindrance.
• Thermal Stability : TGA data shows decomposition onset at ~200°C, comparable to trifluoromethyl analogs .